5-(4,6-Dimethyl-pyrimidin-2-ylsulfanylmethyl)-furan-2-carboxylic acid

• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]furan-2-carboxylic acid
• InChI: InChI=1S/C12H12N2O3S/c1-7-5-8(2)14-12(13-7)18-6-9-3-4-10(17-9)11(15)16/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key: HWENPASLBBETFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)O)C
• Molecular Formula: C12H12N2O3S
• DSSTOX Substance ID: DTXSID10349598
• Molecular Weight: 264.30 g/mol
• CAS RN: 438622-94-7

Description

5-(4,6-Dimethyl-pyrimidin-2-ylsulfanylmethyl)-furan-2-carboxylic acid, also known as 5-DMSMF, is a pyrimidine derivative that has been studied for its potential applications in the field of science and medicine. It is a sulfur-containing compound that has been found to have various properties, such as antioxidant, anti-inflammatory, and anti-cancer effects. 5-DMSMF has been studied for its ability to modulate the activity of enzymes and receptors, which has led to its use in the development of new drugs and therapies.

Scientific Research Applications

Sustainable Feedstock Conversion

Conversion of Plant Biomass to Furan Derivatives : Furan derivatives, such as 5-Hydroxymethylfurfural (HMF), have been identified as versatile reagents produced from plant biomass, including hexose carbohydrates and lignocellulose. These compounds are envisioned as sustainable alternatives to non-renewable hydrocarbons in the chemical industry. Research has explored their application in the production of monomers, polymers, fuels, and various chemicals, highlighting the potential of furan derivatives as a renewable feedstock for a range of applications (Chernyshev, Kravchenko, & Ananikov, 2017).

Pyrimidine Scaffolds in Medicinal Chemistry

Synthesis of Pyranopyrimidine Scaffolds : Pyranopyrimidine compounds have been extensively researched for their applicability in medicinal and pharmaceutical industries due to their bioavailability and broad synthetic applications. The use of hybrid catalysts for synthesizing these scaffolds indicates their potential in developing lead molecules for pharmaceuticals (Parmar, Vala, & Patel, 2023).

Advanced Materials and Chemical Synthesis

Furan-Substituted Nucleobases and Nucleosides : The incorporation of furan and thiophene rings into nucleobases and nucleosides has been explored for the development of bioactive molecules in drug design. This research underscores the significance of furan derivatives in creating compounds with potential antiviral, antitumor, and antimycobacterial properties (Ostrowski, 2022).

Biomass-derived Chemicals

Utilization of 5-Hydroxymethylfurfural (HMF) in Organic Synthesis : The biomass-derived chemical 5-HMF has garnered attention for its applications in producing value-added chemicals and materials. Its role as a building block in organic synthesis illustrates the transformative potential of biomass-derived compounds in creating renewable carbon sources for fine chemicals (Fan, Verrier, Queneau, & Popowycz, 2019).